Cas no 79204-89-0 (N-(3-phenylpropyl)hydroxylamine)

• Product Name: N-(3-phenylpropyl)hydroxylamine
• CAS No: 79204-89-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 2802295
• PubChem ID: 11105538
• Update Time: 2025-06-27

N-(3-phenylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-phenylpropyl)hydroxylamine
• EN300-1868896
• 79204-89-0
• SCHEMBL1832839
• DTXSID90455308
• Benzenepropanamine, N-hydroxy-
• AKOS021002036
• DTXCID80406127

• Inchi： 1S/C9H13NO/c11-10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2
• InChI Key： FTEKLZONWYPLCZ-UHFFFAOYSA-N
• SMILES： ONCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 151.099714038Da
• Monoisotopic Mass: 151.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(3-phenylpropyl)hydroxylamine

Professional Introduction to N-(3-phenylpropyl)hydroxylamine (CAS No. 79204-89-0)

N-(3-phenylpropyl)hydroxylamine, a compound with the chemical formula C₉H₁₃N₁O and CAS number 79204-89-0, is a significant molecule in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The N-(3-phenylpropyl)hydroxylamine molecule, characterized by its phenylpropyl side chain and hydroxylamine functional group, exhibits intriguing chemical behaviors that make it a valuable candidate for further investigation.

The CAS no 79204-89-0 identifier is crucial in distinguishing this compound within the vast database of chemical substances. This standardized numbering system ensures precise identification and communication among researchers, facilitating accurate documentation and collaboration. The compound's molecular structure, featuring a phenyl ring attached to a propyl chain with an hydroxylamine group at the nitrogen atom, contributes to its versatility in chemical reactions and interactions.

In recent years, N-(3-phenylpropyl)hydroxylamine has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. Research has demonstrated that this compound interacts with various biological targets, making it a promising candidate for drug development. Specifically, its ability to modulate enzyme activity and signal transduction pathways has been explored in the context of treating neurological disorders and inflammatory conditions.

One of the most compelling aspects of N-(3-phenylpropyl)hydroxylamine is its role as a precursor in synthesizing more complex molecules. Chemists have leveraged its structural features to develop novel derivatives with enhanced biological activity. For instance, modifications to the phenylpropyl side chain have led to compounds with improved solubility and binding affinity, which are critical factors in drug design. These advancements underscore the importance of N-(3-phenylpropyl)hydroxylamine as a building block in medicinal chemistry.

The compound's reactivity also makes it valuable in analytical chemistry and material science. Researchers have utilized N-(3-phenylpropyl)hydroxylamine as a reference standard in chromatographic techniques and as an intermediate in polymer synthesis. Its stability under various conditions allows for consistent use in these applications, ensuring reliable results across different experimental setups.

Recent studies have highlighted the compound's potential in environmental chemistry as well. The CAS no 79204-89-0 entry in databases has facilitated comparative analyses of its degradation products under different environmental conditions. This information is crucial for understanding the ecological impact of pharmaceutical intermediates like N-(3-phenylpropyl)hydroxylamine, aiding in the development of sustainable practices in chemical manufacturing.

The pharmaceutical industry has shown particular interest in N-(3-phenylpropyl)hydroxylamine due to its reported anti-inflammatory and antioxidant properties. Preclinical trials have indicated that derivatives of this compound may offer therapeutic benefits without significant side effects. These findings have spurred further research into optimizing synthetic routes and exploring new applications in personalized medicine.

Moreover, the compound's role in biochemical pathways has been investigated by researchers studying enzyme inhibition and metabolic processes. The hydroxylamine group, a key feature of N-(3-phenylpropyl)hydroxylamine, participates in redox reactions that are essential for cellular function. Understanding these interactions could lead to novel strategies for treating metabolic disorders and enhancing cellular health.

The synthesis of N-(3-phenylpropyl)hydroxylamine involves multi-step organic reactions that highlight its synthetic utility. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling have been employed to achieve high yields and purity levels. These methodologies not only enhance the production efficiency but also provide insights into scalable synthetic routes for other complex molecules.

In conclusion, N-(3-phenylpropyl)hydroxyllamine (CAS No. 79204-89-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it a valuable asset in pharmaceutical research, material science, and environmental studies. As ongoing research continues to uncover new applications and synthetic possibilities, this compound will undoubtedly remain at the forefront of scientific innovation.